![molecular formula C4H6N4O2 B2860169 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxylic acid CAS No. 24660-65-9](/img/structure/B2860169.png)
5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxylic acid
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Description
“5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxylic acid” is a derivative of triazole . Triazole is an important nitrogen heterocyclic compound, containing three nitrogen atoms and two carbon atoms . Compounds containing a triazole are significant heterocycles that exhibit broad biological activities .
Synthesis Analysis
The synthesis of triazole compounds has attracted much attention due to their importance . Methyl-1H-1,2,4-triazole-3-carboxylate can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol . Another synthesis method involves the use of various nitrogen sources .Molecular Structure Analysis
The molecular structure of triazole derivatives is sensitive to substitution . The extensive hydrogen bonding interactions between the cations and anions lead to a complex 3D network .Scientific Research Applications
Synthesis of Nucleoside Analogue
5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxylic acid can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol . It is utilized as a precursor for preparing the nucleoside analogue, Ribavirin .
Preparation of 1H-1,2,4-triazole-3-carbohydrazide
Methyl-1H-1,2,4-triazole-3-carboxylate, which can be synthesized from 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxylic acid, may be used in the preparation of 1H-1,2,4-triazole-3-carbohydrazide .
Synthesis of Nucleoside Analogues
This compound may also be used in the synthesis of the following nucleoside analogues :
Organelle-Specific Perturbant
3-Amino-1,2,4-triazole, a compound similar to 5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxylic acid, has been used as an organelle-specific perturbant in human embryonic kidney (HEK293T) cells .
Histidine Biosynthesis Inhibitor
3-Amino-1,2,4-triazole has been used as a histidine biosynthesis inhibitor in medium for screening co-transformants from yeast two-hybrid interactions .
Preservation of Midgut Sample
3-Amino-1,2,4-triazole has been used for the preservation of midgut sample from honey bee .
Determination of Tryptophan in Proteins
3-Amino-1,2,4-triazole has been used for the determination of tryptophan in proteins .
properties
IUPAC Name |
5-amino-1-methyltriazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O2/c1-8-3(5)2(4(9)10)6-7-8/h5H2,1H3,(H,9,10) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOXBGGNXVOSXMZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(N=N1)C(=O)O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-1-methyl-1H-1,2,3-triazole-4-carboxylic acid |
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